Cas no 400749-87-3 (3'-Bromo-1,1’-biphenyl-4-carbaldehyde)

3'-Bromo-1,1’-biphenyl-4-carbaldehyde structure
400749-87-3 structure
Product Name:3'-Bromo-1,1’-biphenyl-4-carbaldehyde
CAS No:400749-87-3
MF:C13H9BrO
MW:261.113962888718
MDL:MFCD21364499
CID:1026378
PubChem ID:1392496
Update Time:2025-04-20

3'-Bromo-1,1’-biphenyl-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3'-Bromo-[1,1'-biphenyl]-4-carbaldehyde
    • 3\'-Bromo-[1,1\'-biphenyl]-4-carbaldehyde
    • 3'-BROMO-1,1'-BIPHENYL-4-CARBOXALDEHYDE
    • 3'-Bromo-biphenyl-4-carbaldehyde
    • 3-bromobiphenyl-4-carbaldehyde
    • 4-(3-bromophenyl)benzaldehyde
    • AS-2146
    • 400749-87-3
    • 3 inverted exclamation mark -Bromobiphenyl-4-carbaldehyde
    • A824900
    • AMY32977
    • W17695
    • 3'-bromo-4-formylbiphenyl
    • CS-0060389
    • MFCD05979167
    • SCHEMBL3362775
    • VVFSRYVBFDTNPL-UHFFFAOYSA-N
    • 3'-Bromobiphenyl-4-carbaldehyde
    • AKOS004116099
    • SY294603
    • DTXSID50362620
    • DB-069930
    • 3'-Bromo-1,1’-biphenyl-4-carbaldehyde
    • MDL: MFCD21364499
    • Inchi: 1S/C13H9BrO/c14-13-3-1-2-12(8-13)11-6-4-10(9-15)5-7-11/h1-9H
    • InChI Key: VVFSRYVBFDTNPL-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)C1C=CC(C=O)=CC=1

Computed Properties

  • Exact Mass: 259.98368 g/mol
  • Monoisotopic Mass: 259.98368 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 261.11
  • XLogP3: 3.7
  • Topological Polar Surface Area: 17.1Ų

3'-Bromo-1,1’-biphenyl-4-carbaldehyde Security Information

3'-Bromo-1,1’-biphenyl-4-carbaldehyde Pricemore >>

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